Cas no 1248987-59-8 (6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine)

• Product Name: 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine
• CAS No: 1248987-59-8
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• MDL: MFCD16697899
• CID: 4770421
• PubChem ID: 62254302
• Update Time: 2025-10-30

6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine
• 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine

• MDL： MFCD16697899
• Inchi： 1S/C11H17ClN2O/c1-3-14(7-8-15-2)11-6-4-5-10(9-12)13-11/h4-6H,3,7-9H2,1-2H3
• InChI Key： GKPOAQSGNWJANI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=N1)N(CC)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 25.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine

6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine: A Comprehensive Overview

6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine, also known by its CAS number 1248987-59-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring structure, has gained attention due to its unique chemical properties and potential for use in advanced materials and drug development. Recent studies have highlighted its role in the synthesis of novel materials with tailored functionalities, making it a subject of interest for researchers worldwide.

The molecular structure of 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine consists of a pyridine ring substituted with a chloromethyl group at the 6-position and an N-substituted ethyl and 2-methoxyethyl group at the 2-position. This substitution pattern imparts the compound with unique electronic and steric properties, which are crucial for its reactivity in various chemical reactions. The presence of the chloromethyl group introduces a reactive site that can undergo nucleophilic substitution, while the N-substituted groups contribute to the compound's solubility and stability in different solvents.

Recent research has focused on the application of this compound in the synthesis of advanced materials, particularly in the field of coordination chemistry. The pyridine ring acts as a coordinating ligand, enabling the formation of metal complexes with interesting magnetic and optical properties. For instance, studies have shown that 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine can coordinate with transition metals such as copper and nickel, leading to the formation of complexes that exhibit potential for use in catalysis and sensing applications.

In addition to its role in coordination chemistry, this compound has also been explored for its potential in drug development. The pyridine ring is a common structural motif in many bioactive compounds, and the substituents on this compound provide opportunities for further functionalization to target specific biological pathways. Recent studies have investigated the ability of this compound to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a lead compound for drug discovery.

The synthesis of 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine typically involves multi-step organic reactions, including nucleophilic substitution and amine alkylation. Researchers have optimized these reaction conditions to achieve high yields and purity levels. For example, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are critical factors that influence its application. Studies have shown that 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine exhibits good solubility in polar solvents like ethanol and water, making it suitable for use in aqueous-based reactions. Its thermal stability has also been evaluated under various conditions, providing insights into its suitability for high-temperature applications.

In terms of environmental impact, recent studies have assessed the biodegradability and toxicity of this compound. Results indicate that it is moderately biodegradable under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to fully understand its environmental fate and potential risks to aquatic ecosystems.

The application of computational chemistry tools has provided valuable insights into the electronic structure and reactivity of 6-(Chloromethyl)-N-ethyl-N-(2-methoxyethyl)pyridin-2-amine. Quantum mechanical calculations have revealed that the substituents on the pyridine ring significantly influence the electron density distribution, which plays a key role in determining the compound's reactivity towards nucleophiles and electrophiles. These findings have guided experimental efforts to design more efficient synthetic routes and improve product yields.

In conclusion, 6-(Chlorom methyl)-N-Ethyl-N-(2-MethoxyEthyl)Pyridin-2-Amine, or CAS No.1248987598, is a multifaceted organic compound with promising applications across various disciplines. Its unique chemical structure enables it to serve as a versatile building block for synthesizing advanced materials and bioactive compounds. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in modern chemistry.